(2,2-Difluoroethyl)propanedioic acid
Overview
Description
2-(2,2-difluoroethyl)propanedioic acid, also known as 2,2-difluoroacetic acid (DFA) is a difluoroalkanoic acid that has been widely studied in recent years due to its unique properties and potential applications in a variety of fields. DFA is a colorless, volatile liquid with a pungent odor that is soluble in water and organic solvents. It is a common reagent in organic synthesis, and has a wide range of uses in pharmaceuticals, biochemistry and chemical engineering.
Mechanism of Action
DFA is a strong acid and can act as a proton donor in a variety of reactions. It is also a powerful reducing agent, and can be used to reduce carboxylic acids to aldehydes, ketones, and alcohols. In addition, it can be used to reduce nitro compounds to amines and to reduce nitriles to amides.
Biochemical and Physiological Effects
DFA has been studied for its potential effects on various biochemical and physiological processes. It has been found to inhibit the activity of various enzymes, including phosphodiesterases and proteases, and to act as an inhibitor of the enzyme aconitase. It has also been found to inhibit the activity of the enzyme lipoxygenase, which is involved in the metabolism of fatty acids.
Advantages and Limitations for Lab Experiments
DFA has several advantages as a reagent in laboratory experiments. It is a relatively inexpensive reagent, and it is highly soluble in both water and organic solvents. It is also volatile, which makes it easy to work with and to store. However, it is also a strong acid, and it can cause irritation to the skin and eyes if not handled properly.
Future Directions
DFA has a wide range of potential applications in the pharmaceutical, biochemistry, and chemical engineering fields. In the future, it could be used to synthesize new compounds for use in drug discovery, to create new polymers materials, and to develop new catalysts for use in organic synthesis. In addition, it could be used to improve the efficiency of existing processes, such as the production of pharmaceuticals and the extraction of organic compounds. Finally, further research could be conducted to explore the potential effects of DFA on biochemical and physiological processes.
Synthesis Methods
DFA can be synthesized via a variety of routes, including the reaction of (2,2-Difluoroethyl)propanedioic acidethanol with sulfuric acid, the reaction of (2,2-Difluoroethyl)propanedioic acidethanol with acetic anhydride, and the reaction of (2,2-Difluoroethyl)propanedioic acidethanol with phosphorous pentoxide. In all cases, the reaction yields a mixture of (2,2-Difluoroethyl)propanedioic acidacetic acid and (2,2-Difluoroethyl)propanedioic acidethanol.
Scientific Research Applications
DFA has been studied extensively in recent years due to its unique properties and potential applications in a variety of fields. It has been used as a reagent in organic synthesis, as a catalyst in the production of pharmaceuticals, and as an intermediate in the synthesis of compounds for use in biochemistry. It has also been used as a solvent for the extraction of organic compounds and as a reactant in the synthesis of polymers materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-difluoroethyl)propanedioic acid involves the reaction of ethyl acetoacetate with 2,2-difluoroethyl bromide in the presence of a base to form the intermediate compound, 2-(2,2-difluoroethyl)-3-oxobutanoic acid. This intermediate is then decarboxylated to yield the final product, 2-(2,2-difluoroethyl)propanedioic acid.", "Starting Materials": [ "Ethyl acetoacetate", "2,2-difluoroethyl bromide", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 2,2-difluoroethyl bromide in the presence of a base (e.g. sodium hydroxide) to form the intermediate, 2-(2,2-difluoroethyl)-3-oxobutanoic acid.", "Step 2: The intermediate is then decarboxylated by heating it in the presence of a catalyst (e.g. copper powder) to yield the final product, 2-(2,2-difluoroethyl)propanedioic acid." ] } | |
CAS RN |
1204333-56-1 |
Molecular Formula |
C5H6F2O4 |
Molecular Weight |
168.10 g/mol |
IUPAC Name |
2-(2,2-difluoroethyl)propanedioic acid |
InChI |
InChI=1S/C5H6F2O4/c6-3(7)1-2(4(8)9)5(10)11/h2-3H,1H2,(H,8,9)(H,10,11) |
InChI Key |
NKZBZNQXINMDII-UHFFFAOYSA-N |
Canonical SMILES |
C(C(C(=O)O)C(=O)O)C(F)F |
Purity |
95 |
Origin of Product |
United States |
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